Cas no 58813-23-3 (L-Histidine, N-butyl-)

• Product Name: L-Histidine, N-butyl-
• CAS No: 58813-23-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 340803
• PubChem ID: 53982024
• Update Time: 2025-04-19

L-Histidine, N-butyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-butyl-
• (2S)-2-(butylamino)-3-(1H-imidazol-5-yl)propanoic acid
• DTXSID10708141
• 58813-23-3
• N-Butyl-L-histidine
• SCHEMBL3685448

• Inchi： 1S/C10H17N3O2/c1-2-3-4-12-9(10(14)15)5-8-6-11-7-13-8/h6-7,9,12H,2-5H2,1H3,(H,11,13)(H,14,15)/t9-/m0/s1
• InChI Key： JYXMNARRSCPLBW-VIFPVBQESA-N
• SMILES： OC([C@H](CC1=CN=CN1)NCCCC)=O

Computed Properties

• Exact Mass: 211.13221
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.01